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Introduction
Trimethylolpropane Triethylhexanoate is a synthetic ester that functions as an emollient and

skin-conditioning agent in cosmetic and personal care formulations.[1][2] It is the triester of

trimethylolpropane and 2-ethylhexanoic acid.[2] Recognized for its non-greasy feel and

excellent spreadability, this fat-soluble ingredient is frequently incorporated into a variety of

products, including moisturizers, lotions, and makeup, to enhance texture and application.[1]

Trimethylolpropane Triethylhexanoate is considered safe for cosmetic use and is well-

tolerated by most skin types, rarely causing irritation or allergic reactions.[1] This document

provides detailed application notes and protocols for the formulation of cosmetic emulsions

utilizing Trimethylolpropane Triethylhexanoate.

Material Properties
A comprehensive understanding of the physicochemical properties of Trimethylolpropane
Triethylhexanoate is essential for successful formulation development.
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Property Value Reference

INCI Name
Trimethylolpropane

Triethylhexanoate
[3]

CAS Number 26086-33-9 [3]

Molecular Formula C30H56O6 [4]

Molecular Weight 512.77 g/mol [4]

Appearance Liquid [5]

Solubility Fat-soluble [1]

Key Functions Emollient, Skin Conditioning [3]

Sensory Profile
Pleasant, dry texture, non-

tacky
[5][6]

Oxidation Resistance
Excellent compared to natural

oils
[6]

Formulation Guidelines
The successful incorporation of Trimethylolpropane Triethylhexanoate into cosmetic

emulsions depends on careful consideration of the emulsion type, emulsifier selection, and

typical inclusion levels.

Emulsion Type
Trimethylolpropane Triethylhexanoate can be effectively used in both oil-in-water (O/W) and

water-in-oil (W/O) emulsions.

O/W Emulsions: In these formulations, Trimethylolpropane Triethylhexanoate will be part

of the dispersed oil phase. These emulsions are generally lighter in feel and are common for

daily wear moisturizers and lotions.

W/O Emulsions: In this case, Trimethylolpropane Triethylhexanoate will be a component

of the continuous oil phase. W/O emulsions are typically richer and more occlusive, making

them suitable for night creams, barrier creams, and formulations for dry skin.[7][8]
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Emulsifier Selection and HLB Value
The Hydrophilic-Lipophilic Balance (HLB) system is a critical tool for selecting the appropriate

emulsifier to ensure a stable emulsion. While a specific required HLB for Trimethylolpropane
Triethylhexanoate is not readily available in public literature, a general approach for esters is

to start with emulsifiers or emulsifier blends that have a mid-to-high HLB range for O/W

emulsions and a low HLB range for W/O emulsions.

Protocol for Experimental Determination of Required HLB:

If a stable emulsion is not achieved with initial emulsifier selections, the required HLB of

Trimethylolpropane Triethylhexanoate can be determined experimentally.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b1602201?utm_src=pdf-body
https://www.benchchem.com/product/b1602201?utm_src=pdf-body
https://www.benchchem.com/product/b1602201?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1602201?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Evaluation

Determination

Prepare a series of emulsifier blends with varying HLB values (e.g., from 7 to 17 in increments of 1).

Formulate simple O/W emulsions with a fixed concentration of Trimethylolpropane Triethylhexanoate (e.g., 20%) and each emulsifier blend.

Visually assess the stability of each emulsion after preparation and at set time intervals (e.g., 24 hours, 1 week).

Look for signs of instability such as creaming, coalescence, or phase separation.

The HLB value of the emulsifier blend that produces the most stable emulsion is considered the required HLB for Trimethylolpropane Triethylhexanoate in that specific system.
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Combine Phase A ingredients and heat to 75°C with gentle mixing.

Add Phase B to Phase A with high-speed homogenization for 3-5 minutes.

In a separate vessel, combine Phase B ingredients and heat to 75°C with mixing until all solids are melted and the phase is uniform.

Begin cooling the emulsion while stirring at a moderate speed.

At 40°C, add Phase C ingredients and continue mixing until the cream is smooth and uniform.

Cool to room temperature.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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